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Compound of Interest

Compound Name: Tau Peptide (512-525) amide

Cat. No.: B12408631 Get Quote

Application Notes and Protocols for Tau Peptide
(512-525) Amide
For Researchers, Scientists, and Drug Development Professionals

Introduction
The Tau protein is a key focus in neurodegenerative disease research, particularly in the

context of Alzheimer's disease and other tauopathies. Tau Peptide (512-525) amide, with the

sequence SGYSSPGSPGTPGS-NH2, is a fragment of the full-length Tau protein. This

document provides detailed protocols for the proper dissolution and handling of this peptide to

ensure its integrity and stability for experimental use. Adherence to these guidelines is crucial

for obtaining reliable and reproducible results in research and drug development applications.

Physicochemical Properties and Storage
A summary of the key properties and recommended storage conditions for Tau Peptide (512-
525) amide is presented in the table below.
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Property Value
Recommendations &
Remarks

Amino Acid Sequence SGYSSPGSPGTPGS-NH2

The C-terminus is amidated,

rendering the peptide neutral

at physiological pH.

Molecular Formula C51H77N15O21
This information is useful for

calculating molarity.

Molecular Weight 1236.26 g/mol
Use this value for accurate

concentration calculations.

Appearance Lyophilized white powder

The peptide is typically

supplied in a freeze-dried form

for enhanced stability.

Purity >95% (typically)

Purity should be confirmed

from the supplier's certificate of

analysis.

Overall Charge (pH 7) 0 (Neutral)

The neutral charge suggests

that initial attempts at

dissolution should be in sterile

water, followed by organic

solvents if necessary due to

the presence of hydrophobic

residues.

Storage (Lyophilized) -20°C or colder

Store in a desiccator to protect

from moisture. For long-term

storage, -80°C is

recommended.

Storage (In Solution) -20°C to -80°C

Aliquot into single-use volumes

to avoid repeated freeze-thaw

cycles.

Shipping Conditions Ambient temperature

Upon receipt, the lyophilized

peptide should be stored at the

recommended temperature.
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Solubility Data not available

As a neutral peptide, initial

solubility testing in sterile,

distilled water is

recommended. If solubility is

low, the use of a small amount

of an organic solvent like

DMSO or acetonitrile is

advised. See Protocol 1.

Solution Stability Data not available

For maximal stability, use

freshly prepared solutions. If

storage is necessary, store

aliquots at -80°C for no longer

than one month. Avoid

repeated freeze-thaw cycles.

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Tau Peptide
(512-525) Amide
This protocol outlines the steps for dissolving the lyophilized peptide to prepare a stock

solution. Due to the neutral charge of the peptide, initial attempts should be made with sterile

water. However, the presence of several hydrophobic residues may necessitate the use of an

organic solvent.

Materials:

Lyophilized Tau Peptide (512-525) amide

Sterile, distilled, deionized water (ddH₂O)

Dimethyl sulfoxide (DMSO), molecular biology grade

Sterile, low-protein-binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b12408631?utm_src=pdf-body
https://www.benchchem.com/product/b12408631?utm_src=pdf-body
https://www.benchchem.com/product/b12408631?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 20 minutes. This prevents condensation from forming inside the vial

upon opening, which can affect the stability of the peptide.

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is collected

at the bottom.

Initial Dissolution Attempt (Water):

Add a small, precise volume of sterile ddH₂O to the vial to achieve a desired stock

concentration (e.g., 1 mg/mL).

Gently vortex or swirl the vial to mix. Avoid vigorous shaking, as this can cause

aggregation.

Visually inspect the solution for any undissolved particles. If the solution is clear, the

peptide is soluble in water. Proceed to step 6.

Secondary Dissolution (Organic Solvent):

If the peptide does not fully dissolve in water, add a minimal amount of DMSO (e.g., 10-20

µL) to the suspension.

Gently vortex until the peptide is completely dissolved.

Once dissolved, slowly add sterile ddH₂O dropwise while gently mixing to reach the

desired final concentration and volume. Be mindful that adding water too quickly can

cause the peptide to precipitate. The final concentration of DMSO should be kept as low

as possible, especially for cell-based assays.

Concentration and Purity Check (Optional but Recommended):

The concentration of the peptide stock solution can be verified by measuring the

absorbance at 280 nm (due to the Tyrosine residue). The molar extinction coefficient for

Tyrosine at 280 nm is approximately 1490 M⁻¹cm⁻¹.
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Aliquoting:

To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

single-use, low-protein-binding microcentrifuge tubes.[1] The volume of each aliquot

should be appropriate for a single experiment.

Storage:

Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for long-

term storage (up to six months).[1][2] Avoid using frost-free freezers, as the temperature

fluctuations can degrade the peptide.

Protocol 2: Handling and Storage of Tau Peptide
Solutions
Proper handling and storage of the reconstituted peptide solution are critical for maintaining its

biological activity.

Procedure:

Thawing: When ready to use, thaw a single aliquot of the peptide solution rapidly at room

temperature or in a cool water bath. Avoid slow thawing on ice, which can sometimes

promote precipitation.

Mixing: Before use, gently vortex the thawed solution to ensure homogeneity.

Dilution: Prepare working dilutions of the peptide in your experimental buffer immediately

before use.

Disposal: Any unused portion of the thawed aliquot should be discarded and not re-frozen to

ensure the integrity of subsequent experiments.

Safety Precautions:

Wear appropriate personal protective equipment (PPE), including gloves and safety

glasses, when handling the peptide in its lyophilized or solution form.
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Handle the peptide in a designated clean area to avoid contamination.
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Caption: Workflow for dissolving and handling Tau Peptide (512-525) amide.
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Caption: Hypothetical signaling pathway involving Tau Peptide (512-525) amide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["protocol for dissolving and handling Tau Peptide (512-
525) amide"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12408631#protocol-for-dissolving-and-handling-tau-
peptide-512-525-amide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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